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Compound of Interest

Compound Name: 2-Chloro-6-(methylthio)aniline

CAS No.: 216485-87-9

Cat. No.: B8460856

Get Quote

Executive Summary
2-Chloro-6-(methylthio)aniline (CAS 216485-87-9) is a specialized di-substituted aniline

intermediate used in the synthesis of agrochemicals and pharmaceuticals. Its structural

uniqueness lies in the ortho,ortho' substitution pattern (2-chloro, 6-methylthio), which creates

significant steric shielding of the amino group.

This guide details the mass spectral fingerprint of this compound, distinguishing it from its

structural isomers (e.g., 4-chloro-2-(methylthio)aniline). We provide a mechanistic breakdown

of the fragmentation pathways, a validated experimental protocol, and a comparative analysis

to ensure precise identification in complex matrices.
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Property Detail

Chemical Name 2-Chloro-6-(methylthio)aniline

CAS Number 216485-87-9

Molecular Formula

C

H

ClNS

Exact Mass
173.0066 (for

Cl)

Structure
Aniline core with Cl at C2 and S-CH

at C6

Key Features
Chlorine isotope pattern (3:1); Sulfur isotope

contribution; Steric crowding at Nitrogen

GC-MS Fragmentation Analysis
The Molecular Ion Cluster ( )
The mass spectrum is dominated by the molecular ion cluster due to the stability of the

aromatic system.

m/z 173 (

): The base molecular ion containing

Cl.

m/z 175 (

): The isotope peak containing

Cl.
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Intensity Ratio: The theoretical abundance ratio of m/z 173 to 175 is approximately 3:1, a

diagnostic signature for mono-chlorinated compounds.

Primary Fragmentation Pathways
The fragmentation is driven by the lability of the methyl-sulfur bond and the stability of the

resulting heteroaromatic cations.

Loss of Methyl Radical (

):

Transition: m/z 173

m/z 158

Mechanism: The methylthio group (

) readily loses a methyl radical. In ortho-substituted thioanilines, this is often facilitated by
the proximity of the amine, potentially leading to a cyclic benzothiazole-like cation. This is
typically the Base Peak (100%).

Loss of Chlorine Radical (

):

Transition: m/z 173

m/z 138

Mechanism: Direct cleavage of the Ar-Cl bond. While common, this pathway is usually

less favorable than methyl loss in thioethers.

Sequential Loss (Methyl then Chlorine):

Transition: m/z 158

m/z 123

Mechanism: The [M-CH
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]

ion subsequently loses the chlorine atom.

Mechanistic Pathway Diagram
The following diagram illustrates the causal logic behind the observed fragments, highlighting

the competition between methyl elimination and chlorine ejection.
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Figure 1: Proposed EI-MS fragmentation pathway for 2-Chloro-6-(methylthio)aniline showing

the dominant methyl loss.

Comparative Analysis: Isomer Differentiation
Distinguishing the 2,6-isomer from the 2,4-isomer (4-chloro-2-(methylthio)aniline) is critical in

process chemistry.
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Chromatographic Separation (Retention Time)
On standard non-polar columns (e.g., DB-5MS, HP-5), the 2,6-isomer typically elutes earlier

than the 2,4-isomer.

Reasoning: The 2,6-disubstitution creates a "shielded" amino group. The internal hydrogen

bonding (or steric twist) reduces the molecule's effective polarity and interaction with the

stationary phase compared to the more exposed amino group in the 4-chloro isomer.

Spectral Fingerprint Comparison[1]

Feature
2-Chloro-6-
(methylthio)aniline

4-Chloro-2-
(methylthio)aniline
(Alternative)

Base Peak

m/z 158 ([M-CH

]

)

m/z 158 ([M-CH

]

)

[M-Cl]

Intensity

Lower (Steric protection of C-

Cl bond)

Higher (Cl is more exposed at

para position)

m/z 123 Abundance High (Sequential loss favored) Moderate

Ortho Effect
Strong interaction between NH

and SMe

Strong interaction between NH

and SMe

Analyst Note: Since both isomers share the dominant [M-CH

] pathway, retention time and the ratio of the molecular ion to the m/z 123 fragment are the
most reliable differentiators.

Experimental Protocol
Sample Preparation Workflow
To ensure reproducibility, follow this derivatization-free extraction protocol. Derivatization (e.g.,

TMS) is possible but often unnecessary for this moderately volatile amine.
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Step-by-Step Methodology:

Dissolution: Dissolve 10 mg of sample in 10 mL of HPLC-grade Dichloromethane (DCM).

Filtration: Pass through a 0.22 µm PTFE syringe filter to remove particulate salts.

Dilution: Dilute 100 µL of the stock into 900 µL of DCM (Final conc: ~100 ppm).

Injection: Transfer to an autosampler vial with a glass insert.

Instrumental Parameters (GC-MS)
Parameter Setting Rationale

Column
DB-5MS UI (30m x 0.25mm x

0.25µm)

Standard non-polar phase for

aromatic amines.

Carrier Gas
Helium @ 1.0 mL/min

(Constant Flow)

Optimal linear velocity for

resolution.

Inlet Temp 250°C
Ensures rapid volatilization

without thermal degradation.

Injection Mode Split (20:1)
Prevents column overload and

improves peak shape.

Oven Program

60°C (1 min)

20°C/min

300°C (3 min)

Rapid ramp separates

isomers; high final temp elutes

sulfur oligomers.

Ion Source EI (70 eV) @ 230°C
Standard ionization energy for

library matching.

Scan Range m/z 40 - 350

Covers all diagnostic

fragments and potential

dimers.

Analytical Workflow Diagram
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Figure 2: Standardized analytical workflow for the characterization of chloro-thioanilines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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